Cas no 52756-30-6 (Benzene, 1-methyl-4-(2-phenylethoxy)-)

• Product Name: Benzene, 1-methyl-4-(2-phenylethoxy)-
• CAS No: 52756-30-6
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 358913
• PubChem ID: 18712748
• Update Time: 2025-04-19

Benzene, 1-methyl-4-(2-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-(2-phenylethoxy)-
• 1-methyl-4-(2-phenylethoxy)benzene
• SCHEMBL8362989
• 52756-30-6
• AKOS014092675
• DTXSID90595793

• Inchi： 1S/C15H16O/c1-13-7-9-15(10-8-13)16-12-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
• InChI Key： IVJKZUFJSLMOJK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 212.12018
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23